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Compound of Interest

Compound Name: 2,4-Difluoro-5-formylbenzonitrile

Cat. No.: B1323119

In-Depth Technical Guide: 2,4-Difluoro-5-
formylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,
nomenclature, and available data for 2,4-Difluoro-5-formylbenzonitrile, a fluorinated aromatic
nitrile of interest in synthetic and medicinal chemistry.

Molecular Structure and Nomenclature

IUPAC Name: 2,4-Difluoro-5-formylbenzonitrile
Synonyms: 5-Cyano-2,4-difluorobenzaldehyde

The molecular structure of 2,4-Difluoro-5-formylbenzonitrile consists of a benzene ring
substituted with two fluorine atoms at positions 2 and 4, a formyl group (-CHO) at position 5,
and a nitrile group (-CN) at position 1.

Caption: Molecular Structure of 2,4-Difluoro-5-formylbenzonitrile

Physicochemical Data
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A comprehensive search for experimental data for 2,4-Difluoro-5-formylbenzonitrile (CAS
No. 633327-10-3) did not yield specific values for bond lengths, bond angles, or detailed
spectroscopic analyses in the public domain. The information is primarily available from
chemical suppliers.

Property Value Source

CAS Number 633327-10-3 Sunway Pharm Ltd
Molecular Formula CsH3F2NO Sunway Pharm Ltd
Molecular Weight 167.11 g/mol Sunway Pharm Ltd

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 2,4-
Difluoro-5-formylbenzonitrile are not readily available in published literature. Characterization
of this compound would require experimental determination.

Experimental Protocols: Synthesis

A specific, detailed experimental protocol for the synthesis of 2,4-Difluoro-5-
formylbenzonitrile is not explicitly described in the reviewed literature. However, a potential
synthetic route can be inferred from the synthesis of its precursor, 2,4-difluorobenzonitrile, and
general formylation reactions.

Synthesis of the Precursor: 2,4-Difluorobenzonitrile

A common method for the synthesis of 2,4-difluorobenzonitrile involves the cyanation of 2,4-
difluorobromobenzene.

Reaction:

Example Protocol (based on a patent for a similar process): A reaction vessel is charged with
2,4-difluorobromobenzene, a cyanide source (e.g., an alkali metal ferrocyanide), a palladium
complex as a catalyst, and an alkali metal carbonate as a base in a solvent such as N,N-
dimethylacetamide. The mixture is heated under a nitrogen atmosphere for several hours. After
cooling, the product is isolated by filtration and fractional distillation.[1]
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Formylation of 2,4-Difluorobenzonitrile

The introduction of a formyl group onto the 2,4-difluorobenzonitrile ring would be the
subsequent step. The substitution pattern of the starting material suggests that the formylation
would likely occur at the 5-position due to the directing effects of the fluorine and nitrile
substituents.

General Formylation Methods: Various methods exist for the formylation of aromatic
compounds, including:

¢ Vilsmeier-Haack Reaction: This reaction employs a Vilsmeier reagent, typically generated
from phosphorus oxychloride and a disubstituted formamide like N,N-dimethylformamide
(DMF), to introduce a formyl group onto an activated aromatic ring.

» Gattermann-Koch Reaction: This method uses carbon monoxide and hydrochloric acid in the
presence of a catalyst like aluminum chloride and cuprous chloride to formylate aromatic
compounds.

o Duff Reaction: This involves the formylation of phenols or other activated aromatic
compounds using hexamethylenetetramine.

A detailed experimental protocol for the specific formylation of 2,4-difluorobenzonitrile to yield
2,4-Difluoro-5-formylbenzonitrile would need to be developed and optimized.

Logical Relationships in Synthesis

The synthesis of 2,4-Difluoro-5-formylbenzonitrile logically proceeds from a halogenated
precursor, followed by cyanation and then formylation, or potentially formylation of a
halogenated precursor followed by cyanation. The former is often more common.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1323119?utm_src=pdf-body
https://www.benchchem.com/product/b1323119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing
[2,4-Dif|uorobromobenzene)

yanation

[2,4-Difluorobenzonitrile)

ormylation

[2,4-Difluoro-5-formylbenzonitrile}

Click to download full resolution via product page

Caption: Inferred Synthetic Pathway

Disclaimer: This document is intended for informational purposes for a scientific audience. The
lack of detailed, publicly available experimental data necessitates that any synthesis or
characterization of 2,4-Difluoro-5-formylbenzonitrile be conducted with appropriate
laboratory safety protocols and after a thorough literature review for any newly published
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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